(5alpha,6beta)-6-(Acetylthio)-17-(cyclopropylmethyl)-7,8-didehydro-4,5-epoxymorphinan-3-ol
(5alpha,6beta)-6-(Acetylthio)-17-(cyclopropylmethyl)-7,8-didehydro-4,5-epoxymorphinan-3-ol
Brand Name:
Vulcanchem
CAS No.:
129224-33-5
VCID:
VC0145359
InChI:
InChI=1S/C22H25NO3S/c1-12(24)27-18-7-5-15-16-10-14-4-6-17(25)20-19(14)22(15,21(18)26-20)8-9-23(16)11-13-2-3-13/h4-7,13,15-16,18,21,25H,2-3,8-11H2,1H3/t15-,16+,18+,21-,22-/m0/s1
SMILES:
CC(=O)SC1C=CC2C3CC4=C5C2(C1OC5=C(C=C4)O)CCN3CC6CC6
Molecular Formula:
C22H25NO3S
Molecular Weight:
383.5 g/mol
(5alpha,6beta)-6-(Acetylthio)-17-(cyclopropylmethyl)-7,8-didehydro-4,5-epoxymorphinan-3-ol
CAS No.: 129224-33-5
Main Products
VCID: VC0145359
Molecular Formula: C22H25NO3S
Molecular Weight: 383.5 g/mol
| CAS No. | 129224-33-5 |
|---|---|
| Product Name | (5alpha,6beta)-6-(Acetylthio)-17-(cyclopropylmethyl)-7,8-didehydro-4,5-epoxymorphinan-3-ol |
| Molecular Formula | C22H25NO3S |
| Molecular Weight | 383.5 g/mol |
| IUPAC Name | S-[(4R,4aR,7R,7aR,12bS)-3-(cyclopropylmethyl)-9-hydroxy-2,4,4a,7,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinolin-7-yl] ethanethioate |
| Standard InChI | InChI=1S/C22H25NO3S/c1-12(24)27-18-7-5-15-16-10-14-4-6-17(25)20-19(14)22(15,21(18)26-20)8-9-23(16)11-13-2-3-13/h4-7,13,15-16,18,21,25H,2-3,8-11H2,1H3/t15-,16+,18+,21-,22-/m0/s1 |
| Standard InChIKey | AENIFEKJJPCKIV-OPRKNOPESA-N |
| Isomeric SMILES | CC(=O)S[C@@H]1C=C[C@H]2[C@H]3CC4=C5[C@]2([C@H]1OC5=C(C=C4)O)CCN3CC6CC6 |
| SMILES | CC(=O)SC1C=CC2C3CC4=C5C2(C1OC5=C(C=C4)O)CCN3CC6CC6 |
| Canonical SMILES | CC(=O)SC1C=CC2C3CC4=C5C2(C1OC5=C(C=C4)O)CCN3CC6CC6 |
| Synonyms | KT 89 KT-89 |
| PubChem Compound | 5748450 |
| Last Modified | Nov 11 2021 |
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